Cas no 888335-09-9 (L-Cysteine,S-[[3-[3-(4-dibenzofuranyl)-4-(1,1-dimethylethyl)benzoyl]phenyl]methyl]-N-[(1,1-dimethylethoxy)carbonyl]-)

• Product Name: L-Cysteine,S-[[3-[3-(4-dibenzofuranyl)-4-(1,1-dimethylethyl)benzoyl]phenyl]methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
• CAS No: 888335-09-9
• MF: C₃₈H₃₉NO₆S
• MW: 637.784369707108
• CID: 1932499
• Update Time: 2025-01-07

L-Cysteine,S-[[3-[3-(4-dibenzofuranyl)-4-(1,1-dimethylethyl)benzoyl]phenyl]methyl]-N-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-[[3-[3-(4-dibenzofuranyl)-4-(1,1-dimethylethyl)benzoyl]phenyl]methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
• L-Cysteine, S-[[3-[3-(4-dibenzofuranyl)-4-(1,1-dimethylethyl)benzoyl]phenyl]methyl]-N-[(1,1-dimethylethoxy)carbonyl]-

• Inchi： 1S/C38H39NO6S/c1-37(2,3)30-18-17-25(20-29(30)28-15-10-14-27-26-13-7-8-16-32(26)44-34(27)28)33(40)24-12-9-11-23(19-24)21-46-22-31(35(41)42)39-36(43)45-38(4,5)6/h7-20,31H,21-22H2,1-6H3,(H,39,43)(H,41,42)/t31-/m0/s1
• InChI Key： DQTXUBZVVBKSEX-HKBQPEDESA-N
• SMILES： C(O)(=O)[C@H](CSCC1=CC=CC(C(=O)C2=CC=C(C(C)(C)C)C(C3=C4C(=CC=C3)C3=CC=CC=C3O4)=C2)=C1)NC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 823.5±65.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)